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Compound of Interest

Compound Name: Trimethylacetaldehyde

Cat. No.: B018807 Get Quote

For Immediate Reference: A Guide for Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Trimethylacetaldehyde (CAS No. 630-19-3). The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Trimethylacetaldehyde is a highly flammable liquid and vapor that can cause skin and serious

eye irritation, as well as respiratory irritation.[1] Adherence to the following protocols is

mandatory to minimize risk and ensure a safe working environment.

Hazard Classification
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Hazard Class Category GHS Code Description

Flammable liquids Category 2 H225
Highly flammable

liquid and vapor

Skin

Corrosion/Irritation
Category 2 H315

Causes skin

irritation[1]

Serious Eye

Damage/Eye Irritation
Category 2A H319

Causes serious eye

irritation[1]

Specific target organ

toxicity (single

exposure)

Category 3 H335
May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. All personnel

handling Trimethylacetaldehyde must use the following equipment.

Body Part Required PPE Standard/Specification

Eyes/Face

Chemical safety goggles or

eyeglasses with side shields. A

face shield is required when

there is a potential for

splashing.

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Skin

Chemical-resistant gloves and

protective clothing to prevent

skin exposure.

Consult glove manufacturer's

compatibility data.

Respiratory

A NIOSH-approved respirator

(e.g., type ABEK EN14387

filter) or a self-contained

breathing apparatus (SCBA)

must be used if ventilation is

inadequate or during

emergency situations.

Follow OSHA 29 CFR

1910.134 guidelines.
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Engineering Controls for Safe Handling
Proper laboratory infrastructure is critical for safely managing Trimethylacetaldehyde.

Ventilation: Work must be conducted in a well-ventilated area, preferably within a chemical

fume hood. Use explosion-proof ventilation equipment.[1][2]

Safety Stations: Eyewash stations and safety showers must be in close proximity to the

workstation.[1][2]

Grounding: To prevent ignition from static electricity, all metal parts of equipment must be

grounded.[1][2]

Ignition Sources: All open flames, hot surfaces, and potential sources of sparks must be

strictly prohibited in the handling area.[1]

Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling, ensure all required PPE is worn correctly and that engineering

controls are operational.

Dispensing: Use only non-sparking tools and take precautionary measures against static

discharge.[1][2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from

heat and ignition sources.[2] Store under nitrogen if possible.[1]

Hygiene: Wash hands thoroughly after handling the product and before any breaks.[1]

Contaminated clothing should be removed and washed before reuse.

Key Quantitative Data
Property Value

CAS Number 630-19-3[1]

UN Number 1989

Flash Point -16 °C (3.2 °F) - closed cup
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Emergency Plan: Spill Response Protocol
In the event of a spill, follow these steps immediately:

Evacuate: Immediately evacuate all personnel from the affected area.

Control Ignition Sources: Remove all sources of ignition from the spill area.[1][2]

Ventilate: Ensure the area is well-ventilated.

Containment: For personal protection, consult an expert and observe emergency

procedures. Do not allow the product to enter drains, as there is a risk of explosion.

Absorption: Use spark-proof tools to soak up the spill with an inert absorbent material (e.g.,

Chemizorb®).[1]

Collection: Collect the absorbed material and place it into suitable, closed containers for

disposal.[1][2]

Decontamination: Clean the affected area thoroughly.
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Spill Detected

1. Evacuate Area

2. Notify Safety Officer

3. Control Ignition
Sources

4. Don Appropriate PPE

5. Contain Spill with
Inert Material

6. Collect Waste in
Sealed Containers

7. Decontaminate Area

8. Dispose of Waste
(Follow Protocol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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